![molecular formula C27H23F3N4O5 B11456584 ethyl 2-oxo-7-(oxolan-2-ylmethyl)-6-[2-(trifluoromethyl)benzoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate](/img/structure/B11456584.png)
ethyl 2-oxo-7-(oxolan-2-ylmethyl)-6-[2-(trifluoromethyl)benzoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Overview
Description
Ethyl 2-oxo-7-(oxolan-2-ylmethyl)-6-[2-(trifluoromethyl)benzoyl]imino-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a complex organic compound with a unique structure
Preparation Methods
The synthesis of ethyl 2-oxo-7-(oxolan-2-ylmethyl)-6-[2-(trifluoromethyl)benzoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate involves multiple steps. The starting materials typically include monosubstituted tetrazine or tetrazine-based fused rings . The reaction conditions often require specific temperatures and catalysts to ensure the desired product is obtained with high yield and purity . Industrial production methods may involve scaling up these reactions and optimizing conditions to achieve cost-effective and efficient synthesis.
Chemical Reactions Analysis
This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxo derivatives, while substitution reactions can introduce new functional groups into the molecule .
Scientific Research Applications
Ethyl 2-oxo-7-(oxolan-2-ylmethyl)-6-[2-(trifluoromethyl)benzoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology, it may be studied for its potential biological activities and interactions with biomolecules . In medicine, researchers are exploring its potential therapeutic applications, including its use as a drug candidate for various diseases . In industry, it may be used in the development of new materials and chemical processes .
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Ethyl 2-oxo-7-(oxolan-2-ylmethyl)-6-[2-(trifluoromethyl)benzoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate can be compared with other similar compounds, such as those containing the triazatricyclo scaffold . These compounds may share similar chemical properties and applications but differ in their specific structures and functional groups . Some similar compounds include various substituted imidazoles and tropane alkaloids .
Properties
Molecular Formula |
C27H23F3N4O5 |
|---|---|
Molecular Weight |
540.5 g/mol |
IUPAC Name |
ethyl 2-oxo-7-(oxolan-2-ylmethyl)-6-[2-(trifluoromethyl)benzoyl]imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate |
InChI |
InChI=1S/C27H23F3N4O5/c1-2-38-26(37)19-14-18-22(31-21-11-5-6-12-33(21)25(18)36)34(15-16-8-7-13-39-16)23(19)32-24(35)17-9-3-4-10-20(17)27(28,29)30/h3-6,9-12,14,16H,2,7-8,13,15H2,1H3 |
InChI Key |
VEOJELSYHKLSMY-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=CC=CC=C4C(F)(F)F)CC5CCCO5 |
Origin of Product |
United States |
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